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Compound of Interest

Compound Name: 5-Nitropyridin-3-ol

Cat. No.: B065973 Get Quote

An In-depth Technical Guide to 5-Nitropyridin-3-
ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 5-Nitropyridin-3-ol, a heterocyclic compound of interest in medicinal chemistry

and drug development. This document consolidates available data on its characteristics,

synthesis, and potential biological relevance, presenting it in a structured format for easy

reference and comparison.

Core Physical and Chemical Properties
5-Nitropyridin-3-ol is a pale-yellow to yellow-brown solid.[1] While a definitive experimental

melting point is not widely reported in the literature, its structural analogs and computed data

suggest it is a solid at room temperature. The compound's key identifiers and properties are

summarized below.
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Property Value Source

Molecular Formula C₅H₄N₂O₃ [1][2][3]

Molecular Weight 140.10 g/mol [2]

CAS Number 186593-26-0 [1][2][3]

Appearance
Pale-yellow to yellow-brown

solid
[1]

Boiling Point (Computed) 411.7 °C at 760 mmHg [4]

Flash Point (Computed) 202.8 °C [4]

Density (Computed) 1.507 g/cm³ [4]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 5-Nitropyridin-3-ol is not

readily available in published literature, general methods for the synthesis of nitropyridine

derivatives can be adapted. One common approach involves the nitration of a corresponding

hydroxypyridine precursor. For instance, the synthesis of the related compound 2-hydroxy-5-

methyl-3-nitropyridine is achieved by dissolving 2-amino-5-methylpyridine in concentrated

sulfuric acid, followed by the progressive addition of a mixture of concentrated nitric acid and

concentrated sulfuric acid at an elevated temperature.[5] Another patented method for

synthesizing 3-hydroxy-2-nitropyridine involves the reaction of 3-hydroxypyridine with a nitrate

salt in the presence of acetic anhydride.[6] These methodologies suggest that 5-Nitropyridin-
3-ol could be synthesized via the nitration of 3-hydroxypyridine, though the specific reaction

conditions would require optimization to favor the formation of the 5-nitro isomer.

The reactivity of 5-Nitropyridin-3-ol is dictated by the electronic properties of the pyridine ring,

which is substituted with an electron-withdrawing nitro group and an electron-donating hydroxyl

group. The nitro group deactivates the ring towards electrophilic substitution and directs

incoming electrophiles to the meta position. Conversely, the hydroxyl group is an activating,

ortho-, para-directing group. The interplay of these two functional groups will govern the

regioselectivity of further chemical modifications. The nitro group can also undergo reduction to

an amino group, providing a route to a variety of other functionalized pyridine derivatives.
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Spectroscopic Data
Detailed experimental spectral data for 5-Nitropyridin-3-ol is scarce in the public domain.

However, based on the known spectral properties of related nitropyridine and hydroxypyridine

compounds, the following characteristics can be anticipated:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the three

aromatic protons on the pyridine ring. The chemical shifts of these protons will be influenced

by the positions of the nitro and hydroxyl groups.

¹³C NMR: The carbon NMR spectrum will display five signals corresponding to the five

carbon atoms of the pyridine ring. The carbons attached to the nitro and hydroxyl groups will

exhibit characteristic downfield and upfield shifts, respectively.

FTIR: The infrared spectrum will likely show characteristic absorption bands for the O-H

stretching of the hydroxyl group, N-O stretching vibrations of the nitro group, and C=C and

C=N stretching vibrations of the pyridine ring.

UV-Vis: The UV-Vis spectrum is expected to exhibit absorption maxima characteristic of a

substituted pyridine ring containing a nitro group, which is a chromophore.

Potential Biological Activity
Nitropyridine derivatives are known to possess a wide range of biological activities, including

antimicrobial, anticancer, and enzyme inhibitory effects.[7] The nitro group is a key

pharmacophore in many bioactive molecules. While specific studies on the biological activity of

5-Nitropyridin-3-ol are limited, its structural features suggest potential for further investigation

in drug discovery programs. The presence of both a hydrogen bond donor (hydroxyl group) and

a hydrogen bond acceptor (nitro group) could facilitate interactions with biological targets such

as enzymes and receptors.

Further research, including in vitro bioassays to evaluate its cytotoxicity against various cell

lines and enzyme inhibition studies, is necessary to elucidate the specific biological and

pharmacological properties of 5-Nitropyridin-3-ol.
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To facilitate further research and development involving 5-Nitropyridin-3-ol, the following

diagrams illustrate a potential synthetic workflow and a logical relationship for investigating its

biological activity.

3-Hydroxypyridine Nitration
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A potential synthetic workflow for 5-Nitropyridin-3-ol.
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Logical workflow for investigating the biological activity of 5-Nitropyridin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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